Cas no 1876477-54-1 (Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate)

• Product Name: Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate
• CAS No: 1876477-54-1
• MF: C₆H₁₅O₅P
• MW: 198.154063463211
• MDL: MFCD32691079
• CID: 5152928
• Update Time: 2025-05-20

Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate
• 3-?hydroxy-?2-?(hydroxymethyl)?propyl?phosphonic acid dimethyl ester

• MDL： MFCD32691079
• Inchi： 1S/C6H15O5P/c1-10-12(9,11-2)5-6(3-7)4-8/h6-8H,3-5H2,1-2H3
• InChI Key： HXHVTHYFWCCWKK-UHFFFAOYSA-N
• SMILES： P(CC(CO)CO)(=O)(OC)OC

Additional information on Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate

Research Brief on Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate (CAS: 1876477-54-1): Recent Advances and Applications

Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate (CAS: 1876477-54-1) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate as a versatile intermediate in the synthesis of bioactive molecules. Its phosphonate moiety, combined with hydroxyl functionalities, makes it a valuable scaffold for designing enzyme inhibitors and prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of novel antiviral agents targeting RNA-dependent RNA polymerases.

In the context of synthetic methodology, researchers have developed more efficient routes for the preparation of this compound. A notable advancement is the use of catalytic asymmetric hydrogenation, which has improved the enantioselectivity and yield of the product. This progress, reported in Organic Letters (2024), addresses previous challenges in stereocontrol during synthesis.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies have revealed its binding mode with various biological targets, particularly enzymes involved in phosphate metabolism. These findings, published in Nature Chemical Biology (2023), provide valuable insights for structure-based drug design.

Emerging applications include its use in targeted drug delivery systems. Recent work has shown that the hydroxyl groups can be functionalized to create pH-sensitive prodrugs, while the phosphonate group enhances cellular uptake. This dual functionality makes it particularly promising for oncology applications, as demonstrated in preclinical models of breast cancer (2024, Molecular Pharmaceutics).

Future research directions appear to focus on expanding the therapeutic potential of this scaffold through structural modifications. Computational chemistry approaches are being employed to predict novel derivatives with improved pharmacokinetic properties. Additionally, its potential in treating neglected tropical diseases is being explored, with preliminary results showing activity against trypanosomal parasites.

In conclusion, Dimethyl [3-Hydroxy-2-(hydroxymethyl)propyl]phosphonate continues to be a molecule of significant interest in medicinal chemistry research. Its versatile chemistry and demonstrated biological activities position it as a valuable building block for future drug discovery efforts. Ongoing studies are expected to further expand its applications and therapeutic potential in the coming years.